Cas no 1260810-00-1 (2-Bromo-4-chloro-1-(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene
• CAS No: 1260810-00-1
• MF: C₇H₃BrClF₃O
• MW: 275.450330972672
• MDL: MFCD11847191
• CID: 2101412
• PubChem ID: 20269845
• Update Time: 2025-06-08

2-Bromo-4-chloro-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-1-(trifluoromethoxy)benzene
• 2-BROMO-4-CHLORO-1-TRIFLUOROMETHOXYBENZENE
• BBL102082
• STL555881
• 1-Bromo-5-chloro-2-(trifluoromethoxy)benzene
• DTXSID10604396
• MFCD11847191
• AS-43964
• AKOS016016556
• YWLBMIMCNXLHTH-UHFFFAOYSA-N
• 1260810-00-1
• SCHEMBL10872384
• CS-0030465
• 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene

• MDL： MFCD11847191
• Inchi： 1S/C7H3BrClF3O/c8-5-3-4(9)1-2-6(5)13-7(10,11)12/h1-3H
• InChI Key： YWLBMIMCNXLHTH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 273.90079g/mol
• Monoisotopic Mass: 273.90079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene

Professional Introduction to 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene (CAS No. 1260810-00-1)

2-Bromo-4-chloro-1-(trifluoromethoxy)benzene, with the chemical identifier CAS No. 1260810-00-1, is a significant intermediate in the realm of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its bromo and chloro substituents along with a trifluoromethoxy group, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and material science.

The structural motif of 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene makes it a valuable building block for constructing more complex molecular architectures. The presence of halogen atoms at the 2- and 4-positions enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active agents, including kinase inhibitors and antiviral drugs.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved metabolic stability, bioavailability, and binding affinity. The trifluoromethoxy group in 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene contributes to these desirable properties, making it an attractive scaffold for medicinal chemists. For instance, studies have demonstrated that trifluoromethyl groups can enhance the lipophilicity of molecules, thereby improving their penetration across biological membranes.

Moreover, the compound's halogenated nature allows for further functionalization through nucleophilic aromatic substitution reactions. This flexibility is particularly useful in designing libraries of compounds for high-throughput screening (HTS) campaigns. Researchers have leveraged this property to explore novel therapeutic targets, such as enzymes involved in cancer pathways. The ability to introduce diverse functional groups into the benzene core has led to the discovery of several lead compounds with promising pharmacological activity.

Recent advancements in computational chemistry have also highlighted the importance of 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene in virtual screening protocols. Molecular modeling studies indicate that this compound can serve as a key intermediate in designing molecules with optimized binding interactions at protein targets. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can accelerate the identification of candidate drugs that exhibit high selectivity and efficacy.

The role of this compound extends beyond pharmaceutical applications. In materials science, for example, halogenated aromatic compounds like 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene are utilized in the synthesis of organic semiconductors and liquid crystals. The electron-withdrawing nature of the trifluoromethoxy group influences the electronic properties of these materials, making them suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 2-Bromo-4-chloro-1-(trifluoromethoxy)benzene represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features enable a wide range of transformations that are critical for constructing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.